1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione
1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
137046-51-6
VCID:
VC0142549
InChI:
InChI=1S/C14H17N7O4/c1-17-11-10(12(22)18(2)14(17)23)20(9-16-11)7-4-3-6-19-8-5-15-13(19)21(24)25/h5,8-9H,3-4,6-7H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-]
Molecular Formula:
C14H17N7O4
Molecular Weight:
347.33 g/mol
1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione
CAS No.: 137046-51-6
Main Products
VCID: VC0142549
Molecular Formula: C14H17N7O4
Molecular Weight: 347.33 g/mol
![1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione - 137046-51-6](/images/no_structure.jpg)
| CAS No. | 137046-51-6 |
|---|---|
| Product Name | 1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione |
| Molecular Formula | C14H17N7O4 |
| Molecular Weight | 347.33 g/mol |
| IUPAC Name | 1,3-dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C14H17N7O4/c1-17-11-10(12(22)18(2)14(17)23)20(9-16-11)7-4-3-6-19-8-5-15-13(19)21(24)25/h5,8-9H,3-4,6-7H2,1-2H3 |
| Standard InChIKey | WMZHJZFCFREAFU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-] |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-] |
| Synonyms | 7-(4'-(2-nitroimidazole-1-yl)butyl)theophylline NITP |
| PubChem Compound | 132022 |
| Last Modified | Nov 11 2021 |
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